Cas no 84344-54-7 (1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride)
84344-54-7 structure
Product Name:1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
CAS No:84344-54-7
MF:C20H27Cl2N3O4
MW:444.352083444595
CID:1822997
PubChem ID:3069154
Update Time:2025-04-21
1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
- DTXSID30233324
- Piperazine, 1-(2-methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)-, dihydrochloride
- 1-(2-Methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)piperazine dihydrochloride
- 84344-54-7
-
- Inchi: 1S/C20H25N3O4.2ClH/c1-26-20-9-3-2-8-19(20)22-13-11-21(12-14-22)10-5-15-27-18-7-4-6-17(16-18)23(24)25;;/h2-4,6-9,16H,5,10-15H2,1H3;2*1H
- InChI Key: ZMPAXWZRHMMJKY-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C1C=CC=C(C=1)[N+](=O)[O-])CCCN1CCN(C2C=CC=CC=2OC)CC1
Computed Properties
- Exact Mass: 443.1378617g/mol
- Monoisotopic Mass: 443.1378617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 451
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8Ų
1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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